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For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum oxalate (Al2(C204)3) is an aluminum salt of oxalic acid that typically presents as a
white crystalline powder.[1][2][3][4][5] While its primary applications have traditionally been in
areas such as textile dyeing and as an analytical reagent, its role as a high-purity precursor to
aluminum oxide (alumina) has garnered increasing interest within the scientific and
pharmaceutical communities.[4][6][7] The physical characteristics of aluminum oxalate
powder are critical determinants of its performance in these applications, influencing factors
such as reaction kinetics, material homogeneity, and the properties of the resulting alumina.

This technical guide provides a comprehensive overview of the key physical characteristics of
aluminum oxalate powder. It is intended to serve as a valuable resource for researchers,
scientists, and drug development professionals who are either working with aluminum oxalate
or considering its use in their applications, particularly in the synthesis of advanced materials
for drug delivery and other pharmaceutical formulations.

Core Physical and Chemical Properties

A summary of the fundamental physical and chemical properties of aluminum oxalate is
presented in Table 1. It is important to note that aluminum oxalate is often supplied as a
hydrate (Alz(C204)3-xH20), which can influence its physical properties.[2]
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Property Value Reference(s)
Chemical Formula Al2(C204)3 [2][6]
Molecular Weight 318.02 g/mol (anhydrous) [2][6]
Appearance White powder or chunks [2][3][8]
Density ~2.7 g/lcm?3 9]

Melting Point 660 °C (decomposes) [9]

Boiling Point 2467 °C 9]

N Insoluble in water and alcohol;
Solubility o ) [11[31[5]
Soluble in mineral acids.

Particulate and Bulk Powder Characteristics

The performance of aluminum oxalate powder in solid-state reactions and processing is
heavily dependent on its particulate and bulk properties. These include particle size and
distribution, specific surface area, and powder flowability. While specific quantitative data for
aluminum oxalate is not widely published, this section details the standard methodologies
used for their characterization.

Particle Size Distribution

The particle size distribution of aluminum oxalate powder affects its dissolution rate, reactivity,
and packing behavior.

Table 2: Methods for Particle Size Analysis
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Parameter Method Brief Description

Measures the angular variation
in intensity of light scattered as
a laser beam passes through a
Particle Size Distribution Laser Diffraction dispersed particulate sample.
The particle size distribution is
calculated from the light

scattering pattern.

A sample is passed through a
stack of sieves with
progressively smaller mesh
Sieve Analysis sizes. The weight of the
powder retained on each sieve
is measured to determine the

particle size distribution.

This protocol provides a general procedure for determining the particle size distribution of a dry
powder using a laser diffraction instrument.

e Instrumentation: A laser diffraction particle size analyzer with a dry powder dispersion unit.
e Procedure:
o Ensure the instrument is clean and calibrated according to the manufacturer's instructions.

o Select an appropriate dispersion pressure to ensure deagglomeration without causing
particle fracture. This may require preliminary tests.

o Measure the background scattering with an empty sample chamber.

o Introduce a representative sample of the aluminum oxalate powder into the sample
feeder.

o Start the measurement. The instrument will automatically feed the powder through the
measurement zone.
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o The scattered light pattern is detected and converted into a particle size distribution using
the appropriate optical model (e.g., Mie or Fraunhofer theory).

o Repeat the measurement at least three times to ensure reproducibility.

o Report the results as a volume or number-based distribution, including parameters such
as D10, D50 (median), and D90.

Sample Preparation Laser Diffraction Analysis Results

Laser Diffraction Analyzer }—> —b{ Particle Size Calculation }—>

Dry Powder Dispersion }—b{ Scattering Pattern Measurement

—

Representative Powder Sample Particle Size Distribution (D10, D50, D90)

Click to download full resolution via product page

Caption: Workflow for Laser Diffraction Particle Size Analysis.

Specific Surface Area

The specific surface area is a critical parameter that influences the reactivity of the powder. The
Brunauer-Emmett-Teller (BET) method is the most common technique for its determination.

Table 3: Method for Specific Surface Area Analysis

Parameter Method Brief Description

Measures the physical
adsorption of a gas (typically
nitrogen) on the surface of the
powder at cryogenic
- BET (Brunauer-Emmett-Teller)
Specific Surface Area ] temperatures. The amount of
Analysis )

gas adsorbed at different
partial pressures is used to
calculate the specific surface

area.
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This protocol outlines the general steps for determining the specific surface area of aluminum

oxalate powder.

e Instrumentation: A BET surface area analyzer, degassing station, and analytical balance.

e Procedure:

[¢]

Weigh a clean, dry sample tube.

Add a sufficient amount of aluminum oxalate powder to the sample tube and reweigh to
determine the sample mass.

Degas the sample under vacuum or with an inert gas flow at an elevated temperature to
remove adsorbed contaminants from the surface. The temperature and duration of
degassing should be optimized to avoid thermal decomposition of the aluminum oxalate.

After degassing and cooling, transfer the sample tube to the analysis port of the BET
instrument.

Perform the nitrogen adsorption analysis at liquid nitrogen temperature (77 K). The
instrument will incrementally increase the partial pressure of nitrogen gas and measure
the amount of gas adsorbed.

The data is used to generate a BET plot, and the specific surface area is calculated from
the slope and intercept of the linear portion of this plot.

Report the specific surface area in m2/g.

Sample Preparation BET Analysis Results

Degassing }—V’ BET Analyzer —V’ BET Calculation }—V

—

—

—

Weighed Powder Sample N2 Adsorption at 77 K Adsorption Isotherm Data Specific Surface Area (m?%g)

Click to download full resolution via product page

Caption: Workflow for BET Specific Surface Area Analysis.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1584796?utm_src=pdf-body
https://www.benchchem.com/product/b1584796?utm_src=pdf-body
https://www.benchchem.com/product/b1584796?utm_src=pdf-body
https://www.benchchem.com/product/b1584796?utm_src=pdf-body
https://www.benchchem.com/product/b1584796?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Powder Flowability

The flowability of aluminum oxalate powder is crucial for handling, transportation, and
processing, particularly in automated systems. Poor flowability can lead to issues such as
inconsistent die filling in tablet presses or irregular feeding in reactors.

Table 4: Methods for Powder Flowability Characterization

Parameter Method Brief Description

The mass of a known volume
Bulk Density Graduated Cylinder Method of untapped powder is
measured.

The volume of a known mass

of powder is measured after

Tapped Densit Tapped Density Tester
PP Y PP Y being subjected to a standard

number of taps.
((Tapped Density - Bulk

Carr's Index (%) Calculation Density) / Tapped Density) x
100

Hausner Ratio Calculation Tapped Density / Bulk Density
The angle of the cone formed

Angle of Repose Funnel Method when the powder is poured

onto a horizontal surface.

This protocol describes the measurement of bulk and tapped density according to USP <616>.
[10][11][12]

 Instrumentation: A graduated cylinder and a tapped density tester.
e Procedure for Bulk Density:
o Gently pour a known mass of aluminum oxalate powder into a graduated cylinder.

o Record the volume occupied by the powder without tapping.
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o Calculate the bulk density (mass/volume).

e Procedure for Tapped Density:

[e]

Place the graduated cylinder containing the powder onto the tapped density tester.

o

Subject the cylinder to a specified number of taps (e.g., 10, 500, and 1250 taps as per
USP).

o

Record the volume after each tapping interval until the volume becomes constant.

[¢]

Calculate the tapped density (mass/final tapped volume).
o Calculation of Carr's Index and Hausner Ratio:

o Use the measured bulk and tapped densities to calculate Carr's Index and the Hausner
Ratio using the formulas in Table 4.

Density Measurement Flowability Calculation

Flowability Assessment

Measure Tapped Density Calculate Hausner Ratio

Interpret Flow Properties

Measure Bulk Density ——®{ Calculate Carr's Index

Click to download full resolution via product page

Caption: Workflow for Powder Flowability Assessment.

Morphological and Structural Characterization

The morphology and crystal structure of aluminum oxalate powder are important for
understanding its physical and chemical behavior.

Scanning Electron Microscopy (SEM)
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SEM provides high-resolution images of the powder's surface morphology, revealing particle
shape, size, and aggregation.

e Instrumentation: A scanning electron microscope.

e Procedure:

[¢]

Mount a small amount of aluminum oxalate powder onto an SEM stub using double-
sided carbon tape.

[¢]

Sputter-coat the sample with a conductive material (e.g., gold or palladium) to prevent
charging under the electron beam.

[¢]

Introduce the stub into the SEM chamber and evacuate to a high vacuum.

[¢]

Acquire images at various magnifications to observe the overall morphology and fine
surface details of the particles.

X-ray Diffraction (XRD)

XRD is used to determine the crystalline structure and phase purity of the aluminum oxalate
powder.

e Instrumentation: An X-ray diffractometer.

e Procedure:

[e]

Place a sufficient amount of the powder sample onto a sample holder.

o

Mount the sample holder in the diffractometer.

[¢]

Set the instrument parameters, including the X-ray source, scan range (26), step size, and
scan speed.

[¢]

Initiate the XRD scan. The instrument will measure the intensity of the diffracted X-rays at
different angles.
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o The resulting diffraction pattern can be compared to reference patterns in databases (e.g.,
the JCPDS-ICDD) to identify the crystalline phases present.

Thermal Properties

The thermal behavior of aluminum oxalate is crucial for its conversion to alumina. Thermal
analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning
Calorimetry (DSC) are used to study its decomposition.

Table 5: Methods for Thermal Analysis

Parameter Method Brief Description

Measures the change in mass

N Thermogravimetric Analysis of a sample as a function of
Thermal Decomposition )
(TGA) temperature in a controlled
atmosphere.

Measures the difference in
N Differential Scanning heat flow between a sample
Phase Transitions ) )
Calorimetry (DSC) and a reference as a function

of temperature.

e Instrumentation: A simultaneous TGA/DSC instrument.
e Procedure:

o Place a small, accurately weighed amount of aluminum oxalate powder into a TGA/DSC
pan.

o Place the pan in the instrument's furnace.

o Program the instrument with the desired temperature profile (e.g., heating from room
temperature to 1000 °C at a constant rate) and atmosphere (e.g., nitrogen or air).

o Start the analysis. The instrument will record the mass loss (TGA) and heat flow (DSC)
simultaneously.
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o The resulting curves provide information on dehydration, decomposition temperatures,
and associated mass losses and thermal events.

Relevance to Drug Development

While aluminum oxalate does not have widespread direct applications as a pharmaceutical
active ingredient, its physical characteristics are highly relevant to the drug development field in
several ways:

e Precursor to High-Purity Alumina: Aluminum oxalate is a key precursor for the synthesis of
high-purity aluminum oxide (alumina). Alumina nanoparticles and porous alumina are
extensively investigated as drug delivery carriers, vaccine adjuvants, and components of
biomedical implants. The patrticle size, purity, and morphology of the starting aluminum
oxalate powder directly influence the properties of the resulting alumina, thereby impacting
its performance in these pharmaceutical applications.

» Role of Oxalate Salts in Formulations: Oxalate salts of active pharmaceutical ingredients
(APIs) are sometimes developed to improve properties such as solubility, stability, and
bioavailability. Understanding the physical and chemical behavior of oxalates is therefore of
interest to formulation scientists.

e Aluminum Compounds in Pharmaceuticals: Various aluminum compounds, such as
aluminum hydroxide, are used as antacids and vaccine adjuvants.[9][13] Research into the
properties of different aluminum salts contributes to the broader knowledge base for
developing new and improved pharmaceutical products.

Conclusion

The physical characteristics of aluminum oxalate powder, from its fundamental properties to
its particulate and bulk behavior, are critical parameters that govern its utility, particularly as a
precursor for advanced materials. A thorough understanding and precise control of these
characteristics are essential for researchers and professionals in the pharmaceutical and drug
development sectors aiming to leverage aluminum-based materials for innovative therapeutic
and delivery systems. The experimental protocols outlined in this guide provide a framework for
the comprehensive characterization of aluminum oxalate powder, enabling its effective
application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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